Cas no 71431-66-8 (H-Ala-Gly-NH2 Hydrochloride)

• Product Name: H-Ala-Gly-NH2 Hydrochloride
• CAS No: 71431-66-8
• MF: C₅H₁₂ClN₃O₂
• MW: 181.620679855347
• MDL: MFCD00190742
• CID: 548257
• PubChem ID: 90475462
• Update Time: 2025-04-23

H-Ala-Gly-NH2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycinamide, L-alanyl-,monohydrochloride (9CI)
• Ala-Gly-NH2·HCl
• H-Ala-Gly-NH?·HCl
• H-ALA-GLY-NH2 · HCL
• H-ALA-GLY-NH2 HCL
• H-Ala-Gly-NH2
• L-ALANYL GLYCINE AMIDE HYDROCHLORIDE
• (2S)-2-amino-N-(2-amino-2-oxoethyl)propanamide;hydrochloride
• H-Ala-Gly-NH2 . HCl
• H-Ala-Gly-NH2 hydrochloride, AldrichCPR
• CS-0357483
• (2S)-2-AMINO-N-(CARBAMOYLMETHYL)PROPANAMIDE HYDROCHLORIDE
• 71431-66-8
• MFCD00190742
• H-Ala-Gly-NH2.HCl
• (S)-2-amino-N-(2-amino-2-oxoethyl)propanamide hydrochloride
• H-Ala-Gly-NH2 hydrochloride
• H-Ala-Gly-NH2-HCl
• H-Ala-Gly-NH2 Hydrochloride

• MDL： MFCD00190742
• Inchi： 1S/C5H11N3O2.ClH/c1-3(6)5(10)8-2-4(7)9;/h3H,2,6H2,1H3,(H2,7,9)(H,8,10);1H/t3-;/m0./s1
• InChI Key： SUCIQLIGRKFZNE-DFWYDOINSA-N
• SMILES： Cl.O=C([C@H](C)N)NCC(N)=O

Computed Properties

• Exact Mass: 181.06200
• Monoisotopic Mass: 181.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.21000
• LogP: 0.52860

H-Ala-Gly-NH2 Hydrochloride Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Ala-Gly-NH2 Hydrochloride

Glycinamide, L-alanyl-, monohydrochloride (9CI): A Comprehensive Overview

Glycinamide, L-alanyl-, monohydrochloride (9CI), also known by its CAS number 71431-66-8, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of glycine, the simplest amino acid, and has been studied for its potential roles in various biological processes and therapeutic applications.

CAS No 71431-66-8 refers to the Chemical Abstracts Service registry number assigned to this compound, which is a unique identifier used worldwide to ensure clarity and accuracy in chemical communication. The compound's systematic name, Glycinamide, L-alanyl-, monohydrochloride (9CI), highlights its structural composition: it is an amide derivative of glycine with an additional alanyl group and a monohydrochloride salt form.

Recent studies have shed light on the potential biological activities of Glycinamide, L-alanyl-, monohydrochloride (9CI). Research indicates that this compound may play a role in modulating cellular signaling pathways and could be involved in processes such as neurotransmission and immune response. Its unique structure suggests that it might have applications in drug development, particularly in the design of bioactive molecules with specific targeting capabilities.

The synthesis of Glycinamide, L-alanyl-, monohydrochloride (9CI) involves a series of chemical reactions that ensure the formation of the amide bond between glycine and the alanyl group. This process requires precise control over reaction conditions to achieve high purity and stability of the final product. The compound's physical properties, including its solubility and stability under various conditions, are critical factors in determining its suitability for different applications.

In terms of applications, Glycinamide, L-alanyl-, monohydrochloride (9CI) has been explored for its potential use in pharmaceutical formulations. Its ability to act as a precursor or intermediate in biochemical pathways makes it a valuable component in research settings. Additionally, there is growing interest in its role as a nutraceutical agent, where it could contribute to maintaining cellular health and supporting metabolic functions.

Recent advancements in analytical techniques have enabled researchers to better understand the stereochemistry and pharmacokinetics of Glycinamide, L-alanyl-, monohydrochloride (9CI). These studies are crucial for evaluating its safety profile and bioavailability when administered as a therapeutic agent. Furthermore, computational modeling has provided insights into its interactions with biological targets, paving the way for rational drug design strategies.

It is important to note that while Glycinamide, L-alanyl-, monohydrochloride (9CI) holds promise in various fields, further research is needed to fully elucidate its mechanisms of action and potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full therapeutic potential while ensuring its safe use.

In conclusion, Glycinamide, L-alanyl-, monohydrochloride (9CI) with CAS No 71431-66-8 represents a fascinating molecule with diverse applications across multiple disciplines. As scientific understanding continues to evolve, this compound may find new uses that contribute significantly to both medical science and nutritional research.